(6-Methylpyridin-3-yl)(piperidin-4-yl) methanone

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: (6-methylpyridin-3-yl)-piperidin-4-ylmethanone
• InChI: InChI=1S/C12H16N2O/c1-9-2-3-11(8-14-9)12(15)10-4-6-13-7-5-10/h2-3,8,10,13H,4-7H2,1H3
• InChI Key: RWYNYSQAHQDSCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)C2CCNCC2

Description

(6-Methylpyridin-3-yl)(piperidin-4-yl) methanone is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 9a (0.7 g, 2.3 mmol) in CH2Cl2 (15 mL), TFA (2 mL) was added. The reaction mixture was stirred at room temperature for 4 h. The solvent was removed under reduced pressure and the residue was neutralized with aqueous NaOH solution and extracted with CH2Cl2 (2×15 mL). The organic layer was washed with brine, dried and concentrated to give the crude product. The crude product was purified with column chromatography to afforded 10a (0.33 g, 70%). 1H NMR (CDCl3): δ 1.62-1.87 (m, 6H), 2.63 (s, 3H), 2.77 (m, 2H), 3.16-3.22 (m, 2H), 3.33 (m, 1H), 7.27 (d, J=8.4 Hz, 1H), 8.12 (dd, J=8.1, 2.4 Hz, 1H), 9.04 (d, J=2.4 Hz, 1H).